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Compound of Interest

Compound Name:
(R)-4-Nitrophenyl 2-

aminopropanoate hydrochloride

Cat. No.: B11863451

Get Quote

Executive Summary: The Solubility-Stability Paradox
Users frequently report "solubility issues" with H-D-Ala-ONp HCl (CAS: 213179-01-2) in

aqueous buffers.[1] In 90% of cases, the root cause is not thermodynamic insolubility, but

rather rapid hydrolytic degradation.[1]

As an activated ester, this compound is designed to be reactive.[1] In neutral or alkaline

aqueous solutions (pH

7.0), it undergoes spontaneous hydrolysis, releasing p-nitrophenol (yellow) and D-alanine.[1]
What appears to be "insolubility" (cloudiness or color change) is often the accumulation of
degradation products or the result of attempting to dissolve the compound directly in a buffer
that accelerates its breakdown.[1]

Part 1: Physicochemical Profile & Solubility Data[1][2]
Before attempting dissolution, review the chemical constraints of the molecule.[1]
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Property Specification

Compound Name
H-D-Ala-ONp HCl (D-Alanine p-nitrophenyl ester

hydrochloride)

MW ~251.71 g/mol

Primary Solvent Dry DMSO or DMF (Recommended for Stock)

Secondary Solvent
1 mM HCl (Deionized water acidified to pH 3.

[1]0)

Solubility Limit (Est.)
>50 mM in DMSO; ~10–20 mM in acidic water

(unstable)

Critical Risk
Hydrolysis (Spontaneous cleavage of ester

bond at pH > 6.[1]0)

Visual Indicator
Appearance of Yellow Color indicates hydrolysis

(release of p-nitrophenolate).[1]

Part 2: Troubleshooting Guide (Q&A)
Q1: I tried dissolving the powder directly in PBS (pH 7.4), but the
solution turned yellow immediately. Is it impure?
Diagnosis: No, the compound is likely pure.[1] The yellow color indicates that you have

inadvertently triggered the reaction you intended to study.[1] Mechanism: At pH 7.4, the

hydroxide ions in the buffer attack the activated ester carbonyl.[1] The "yellow" is p-

nitrophenolate (the leaving group), which has a high extinction coefficient at 405 nm.[1]

Solution:

Prepare a concentrated stock solution in anhydrous DMSO or DMF.[1]

Add the substrate to the buffer only at the moment of the assay.

Do not store aqueous solutions of this compound.[1]

Q2: The solution is cloudy/precipitating even in water.[1] Why?
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Diagnosis: This is likely a "Salting Out" effect or Hydrophobic Aggregation.[1] Mechanism:

While the HCl salt provides an ionic headgroup, the p-nitrophenyl moiety is highly hydrophobic

(aromatic).[1] In pure water at high concentrations (>10 mM), the hydrophobic tails may

aggregate.[1] If dissolved in high-salt buffers (like 10x PBS), the ionic strength can force the

hydrophobic ester out of solution before it dissolves.[1] Solution:

Step 1: Dissolve in DMSO to 100 mM.

Step 2: Dilute into the aqueous system slowly (dropwise) with vortexing.

Limit: Keep the final DMSO concentration <5% (v/v) to avoid enzyme inhibition, but high

enough to maintain ester solubility.

Q3: How can I confirm if my stock solution is still good?
Diagnosis: Check for background hydrolysis. Test: Dilute a small aliquot of your DMSO stock

into a pH 8.0 buffer.

Result A (Instant Yellow): The ester is intact and reactive.[1] (Good)

Result B (Colorless/Faint Yellow): The ester has already hydrolyzed in the stock tube.[1]

(Bad) Prevention: Store DMSO stocks at -20°C or -80°C over desiccant.[1] Moisture in

DMSO will degrade the ester over time.[1]

Part 3: Recommended Preparation Protocol
To ensure scientific integrity and reproducibility, follow this "Solvent-First" approach.

Materials
H-D-Ala-ONp HCl powder[1]

Anhydrous DMSO (Dimethyl sulfoxide), ACS Grade or higher[1]

1 mM HCl (optional, for aqueous intermediate)[1]

Assay Buffer (e.g., Tris/PBS, pH optimized for enzyme)[1]

Workflow
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Calculate Mass: Determine the amount needed for a 100 mM Stock.

Example: For 1 mL stock, weigh ~25.2 mg.[1]

Primary Dissolution: Add anhydrous DMSO to the powder. Vortex vigorously until clear.

Note: The solution should be colorless or very pale yellow.[1] Deep yellow implies wet

DMSO and degradation.[1]

Aliquot & Store: If not using immediately, flash freeze aliquots at -80°C.

Working Solution (Just-in-Time):

Dilute the DMSO stock 1:100 into the assay buffer (final conc. 1 mM).[1]

Mix immediately and start measurement.

Part 4: Mechanistic Visualization
The following diagram illustrates the kinetic fate of H-D-Ala-ONp HCl. Understanding the

competition between Solubility (physical dispersion) and Hydrolysis (chemical breakdown) is

critical for experimental design.[1]
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Figure 1: Solubility vs. Stability Pathways. The "Safe Path" (Green) involves organic stock

preparation.[1] The "Risk Path" (Red/Grey) leads to premature hydrolysis or precipitation.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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